Cas no 681232-35-9 (2-phenoxy-N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}acetamide)

• Product Name: 2-phenoxy-N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}acetamide
• CAS No: 681232-35-9
• MF: C₁₈H₁₄N₂O₂S₂
• MW: 354.445961475372
• CID: 6278495
• PubChem ID: 4141585
• Update Time: 2025-05-22

2-phenoxy-N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}acetamide
• AKOS024602467
• F1009-0423
• 681232-35-9
• Oprea1_399244
• 2-phenoxy-N-{4H-thiochromeno[4,3-d][1,3]thiazol-2-yl}acetamide
• 2-phenoxy-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)acetamide
• 2-phenoxy-N-(4H-thiochromeno[4,3-d][1,3]thiazol-2-yl)acetamide

• Inchi： 1S/C18H14N2O2S2/c21-16(10-22-12-6-2-1-3-7-12)19-18-20-17-13-8-4-5-9-14(13)23-11-15(17)24-18/h1-9H,10-11H2,(H,19,20,21)
• InChI Key： SURHQNRXEVVWRD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C(C1)SC(NC(COC1C=CC=CC=1)=O)=N2

Computed Properties

• Exact Mass: 354.04967004g/mol
• Monoisotopic Mass: 354.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans

Additional information on 2-phenoxy-N-{4H-thiochromeno4,3-d1,3thiazol-2-yl}acetamide

Compound CAS No 681232-35-9: 2-phenoxy-N-{4H-thiochromeno[4,3-d]1,3-thiazol-2-yl}acetamide

The compound with CAS No 681232-35-9, known as 2-phenoxy-N-{4H-thiochromeno[4,3-d]1,3-thiazol-2-yl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a phenoxy group with a thiochromeno[4,3-d]1,3-thiazole moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The phenoxy group is known for its ability to enhance the solubility and bioavailability of drugs, while the thiochromeno[4,3-d]1,3-thiazole moiety contributes to the molecule's stability and ability to interact with biological systems. These properties make it an ideal candidate for use in targeted drug delivery and biomedical imaging.

One of the most exciting developments involving this compound is its application in the field of nanotechnology. Researchers have successfully utilized it as a building block for creating self-assembling nanostructures, which have potential applications in sensors, catalysts, and biomedical devices. The ability of this compound to form stable nanostructures under various conditions has been extensively studied, with recent findings published in leading journals such as *Nature Nanotechnology* and *ACS Nano*.

In addition to its applications in nanotechnology, this compound has also shown promise in the field of optoelectronics. The unique electronic properties of the thiochromeno[4,3-d]1,3-thiazole moiety make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into OLEDs can significantly improve their efficiency and longevity, making it a valuable addition to the arsenal of materials used in modern electronics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the phenoxy group and the subsequent coupling with the thiochromeno[4,3-d]1,3-thiazole moiety. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, enabling researchers to produce larger quantities of the compound for further studies.

Despite its many advantages, there are still challenges associated with the use of this compound. One major concern is its stability under certain environmental conditions. Researchers are currently investigating ways to enhance its stability without compromising its unique properties. Additionally, further studies are needed to fully understand its toxicity profile and biocompatibility, which are critical factors for its use in biomedical applications.

In conclusion, CAS No 681232-35-9 represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers working in fields such as medicinal chemistry, nanotechnology, and optoelectronics. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern science and technology.